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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a summary of the available toxicological data for the azo dye,

Reactive Yellow 185, and related reactive dyes. It includes quantitative data from cytotoxicity

and mutagenicity studies, alongside detailed protocols for the key experiments cited. This

information is intended to guide researchers in assessing the potential hazards of this

compound and in designing further toxicological evaluations.

Data Presentation
The following tables summarize the quantitative toxicological data gathered from available

studies on Reactive Yellow 185 and similar reactive dyes.

Table 1: Acute and In Vitro Toxicity of Reactive Dyes
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Test Substance Endpoint Test System Result

Reactive Yellow 18
Cytotoxicity (%

Hemolysis)

Human Red Blood

Cells
15.1%[1][2]

Reactive Yellow 86
Acute Oral Toxicity

(LD50)
Rat > 5000 mg/kg[3]

Monochlorotriazinyl

Yellow Dye
Cytotoxicity (IC50) Boar Spermatozoa 135 µg/mL (24h)[4]

Monochlorotriazinyl

Yellow Dye
Cytotoxicity (IC50) Boar Spermatozoa 60 µg/mL (72h)[4]

Table 2: Mutagenicity of Reactive Yellow 18

Test System Result
% Reduction after
Treatment*

Salmonella typhimurium TA98 Mutagenic[1][2] 81.3%[1][2]

Salmonella typhimurium TA100 Mutagenic[1][2] 82.3%[1][2]

*After treatment with 20 kGy absorbed dose of gamma radiations with 0.6 mL H2O2.[1][2]

Experimental Protocols
Detailed methodologies for the key toxicological assays are provided below.

Protocol 1: Hemolytic Assay for Cytotoxicity
This protocol is based on the methodology used to assess the cytotoxicity of Reactive Yellow

18.[1][2]

1. Objective: To determine the cytotoxic potential of a test substance by measuring its ability to

induce hemolysis of red blood cells.

2. Materials:
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Fresh human red blood cells (RBCs)

Phosphate-buffered saline (PBS)

Triton X-100 (Positive Control)

Test substance (e.g., Reactive Yellow 18)

Spectrophotometer

3. Procedure:

Prepare a stock solution of the test substance in an appropriate solvent.

Wash fresh human RBCs three times with PBS.

Resuspend the RBCs in PBS to a final concentration of 2% (v/v).

In a series of microcentrifuge tubes, add 100 µL of the RBC suspension.

To the respective tubes, add:

100 µL of PBS (Negative Control)

100 µL of 0.1% Triton X-100 (Positive Control)

100 µL of the test substance at various concentrations.

Incubate the tubes at 37°C for 1 hour with gentle shaking.

Centrifuge the tubes at 1500 rpm for 10 minutes.

Carefully collect the supernatant.

Measure the absorbance of the supernatant at 540 nm using a spectrophotometer.

4. Data Analysis: Calculate the percentage of hemolysis using the following formula: %

Hemolysis = [(Absorbance of Sample - Absorbance of Negative Control) / (Absorbance of

Positive Control - Absorbance of Negative Control)] x 100
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Protocol 2: Ames Test for Mutagenicity
This protocol is a generalized procedure based on the Ames test used for Reactive Yellow 18.

[1][2] The Ames test is a bacterial reverse mutation assay designed to detect mutagenic

properties of chemical substances.

1. Objective: To evaluate the mutagenic potential of a test substance by its ability to induce

reverse mutations in histidine-requiring strains of Salmonella typhimurium.

2. Materials:

Salmonella typhimurium strains (e.g., TA98 for frameshift mutagens, TA100 for base-pair

substitution mutagens)

Top agar (containing a trace amount of histidine)

Minimal glucose agar plates

Test substance

Positive controls (known mutagens for each strain)

Negative control (solvent used for the test substance)

S9 fraction (for metabolic activation, optional)

3. Procedure:

Prepare overnight cultures of the Salmonella typhimurium strains.

Prepare different concentrations of the test substance.

In a series of sterile test tubes, combine the following:

0.1 mL of the bacterial culture

0.1 mL of the test substance at a specific concentration (or positive/negative control)

0.5 mL of S9 mix (if metabolic activation is being assessed) or buffer.
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Pre-incubate the mixture at 37°C for 20-30 minutes.

Add 2 mL of molten top agar (kept at 45°C) to each tube and gently vortex.

Pour the entire contents of the tube onto a minimal glucose agar plate and spread evenly.

Allow the top agar to solidify.

Incubate the plates in the dark at 37°C for 48-72 hours.

4. Data Analysis:

Count the number of revertant colonies (colonies that have regained the ability to synthesize

histidine) on each plate.

A substance is considered mutagenic if it causes a dose-dependent increase in the number

of revertant colonies compared to the negative control, and this increase is at least double

the spontaneous reversion rate.

Visualizations
The following diagrams illustrate the general workflow for toxicological assessment and a

conceptual representation of a potential mechanism of action for reactive dyes.
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Experimental Workflow for Toxicological Assessment of Reactive Dyes

In Vitro Screening

In Vivo Testing (if required)

Cytotoxicity Assay
(e.g., Hemolysis, MTT, Neutral Red Uptake)

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

Genotoxicity Assay
(e.g., Ames Test, Micronucleus Test)

Repeated Dose Toxicity
(Sub-acute, Chronic)

Skin Sensitization Assay
(e.g., DPRA, KeratinoSens™)

Skin and Eye Irritation

Hazard Identification and
Risk Assessment

Click to download full resolution via product page

Caption: A generalized workflow for the toxicological evaluation of reactive dyes.
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Conceptual Pathway for Reactive Dye-Induced Skin Sensitization

Reactive Dye
(Hapten)

Hapten-Protein
Conjugate (Antigen)

Skin Proteins
(Carrier)

Antigen Presenting Cell
(e.g., Langerhans Cell)

T-Lymphocyte Activation
and Proliferation

Release of Inflammatory
Mediators

Allergic Contact Dermatitis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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